Cas no 1340229-35-7 (1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine)

• Product Name: 1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• CAS No: 1340229-35-7
• Molecular Formula: C₈H₁₆N₄
• Molecular Weight: 168.239440917969
• MDL: MFCD16858787
• CID: 5302604
• PubChem ID: 62722305

1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-ethanamine, 3-ethyl-α,1-dimethyl-
• 1-(3-ethyl-1-methyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• EN300-871294
• 1340229-35-7

• MDL： MFCD16858787
• InChIKey： SQESCMOPODLGQD-UHFFFAOYSA-N
• Inchi： 1S/C8H16N4/c1-4-7-10-8(5-6(2)9)12(3)11-7/h6H,4-5,9H2,1-3H3
• SMILES： N1(C)C(CC(C)N)=NC(CC)=N1

Computed Properties

• Exact Mass: 168.137496527g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.137496527g/mol
• Heavy Atom Count: 12
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Boiling Point: 323.1±44.0 °C(Predicted)
• pka: 8.89±0.10(Predicted)
• Density: 1.14±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines